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Researchers are increasingly turning to bimetallic cobalt-nickel boride (Co-Ni-B) catalysts,

finding their combined metallic properties significantly enhance catalytic activity compared to

their individual cobalt boride (Co-B) and nickel boride (Ni-B) counterparts. This guide provides

a comprehensive evaluation of the synergistic effects observed in Co-Ni-B catalysts, supported

by comparative experimental data, detailed protocols, and mechanistic diagrams to inform

researchers, scientists, and drug development professionals.

The enhanced performance of Co-Ni-B catalysts is evident in crucial applications such as

hydrogen generation from sodium borohydride (NaBH₄) hydrolysis and electrocatalytic

hydrogen evolution. The synergy between cobalt and nickel, facilitated by the presence of

boron, leads to a more efficient catalytic process.

Performance Benchmarks: Co-Ni-B vs.
Monometallic Alternatives
The synergistic effect in Co-Ni-B catalysts translates into demonstrably superior performance

metrics when compared to Co-B and Ni-B. The following tables summarize key quantitative

data from studies conducted under comparable conditions.

Catalytic Hydrogen Generation from NaBH₄ Hydrolysis
In the hydrolysis of sodium borohydride, a key reaction for chemical hydrogen storage, the

composition of the Co-Ni-B catalyst plays a critical role in its activity. A Co-Ni-B catalyst with a

Co/(Co+Ni) molar ratio of 0.85 has been shown to exhibit superior performance.[1]
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Catalyst
Composition
(Co/(Co+Ni))

Hydrogen
Generation Rate
(mL min⁻¹ g⁻¹)

Activation Energy
(Ea) (kJ mol⁻¹)

Co-B 1.0 Lower than Co-Ni-B 45

Ni-B 0.0 Lower than Co-Ni-B Not Reported

Co-Ni-B 0.85 Highest 34

The data clearly indicates that the bimetallic Co-Ni-B catalyst not only accelerates the hydrogen

generation rate but also lowers the activation energy of the reaction, signifying a more efficient

catalytic pathway.[1]

Electrocatalytic Hydrogen Evolution Reaction (HER)
For the electrocatalytic hydrogen evolution reaction (HER), a fundamental process in water

splitting for green hydrogen production, Co-Ni-B nanocatalysts again demonstrate enhanced

activity. A Co-Ni-B catalyst with a Ni/(Ni+Co) molar ratio of 30% (Co-30Ni-B) has been identified

as an optimal composition.

Catalyst
Overpotential @ 10
mA/cm² (mV vs. RHE) in
pH 7

Tafel Slope (mV/dec) in pH
7

Co-B 203 Not Reported

Ni-B 309 Not Reported

Co-30Ni-B 170 51

The lower overpotential required to achieve a benchmark current density and the smaller Tafel

slope for the Co-Ni-B catalyst indicate more favorable kinetics for the hydrogen evolution

reaction compared to the monometallic borides.[1]
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The enhanced catalytic activity of Co-Ni-B is attributed to a synergistic electronic effect

between cobalt, nickel, and boron. Boron atoms donate electrons to the vacant d-orbitals of the

transition metals (Co and Ni), leading to an enrichment of electron density at these active sites.

In the bimetallic system, the presence of nickel further promotes this electron transfer, making

the cobalt sites even more electron-rich. This increased electron density facilitates the key

steps in the catalytic reactions.
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Co-Ni-B Catalyst Surface Catalytic Reaction

Boron (B)
Cobalt (Co)
(Active Site)

 e⁻ donation

Nickel (Ni)
 e⁻ donation

Reactants
(e.g., BH₄⁻, H₂O)

Products
(e.g., H₂, BO₂⁻)Catalytic ConversionPromotes e⁻ transfer

Adsorption & Activation

Experimental Setup Procedure

Reaction Flask
(in Water Bath)

Gas Burette
(Water-filled)

Generated H₂ Displaces Water

Syringe Pump

Injects NaBH₄ Solution

1. Add Catalyst to Flask

2. Thermostat Flask

3. Inject NaBH₄ Solution

4. Measure H₂ Volume vs. Time

5. Calculate H₂ Generation Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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